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Compound of Interest

Compound Name:
rac Mono(2-ethyl-5-oxohexyl)

Phthalate-d4

Cat. No.: B126623 Get Quote

This technical guide provides a comprehensive overview of the safety, chemical properties, and

analytical considerations for rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4. Designed for

researchers, scientists, and drug development professionals, this document consolidates

available data to support safe handling, experimental design, and data interpretation.

Chemical and Physical Properties
rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4 is the deuterated form of rac Mono(2-ethyl-5-

oxohexyl) Phthalate (MEOHP), a secondary metabolite of the widely used plasticizer Di(2-

ethylhexyl) phthalate (DEHP). Due to the limited availability of specific data for the deuterated

compound, information for its non-deuterated analogue is included for reference and is noted

accordingly.

Table 1: Chemical Identification
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Identifier
rac Mono(2-ethyl-5-
oxohexyl) Phthalate-d4

rac Mono(2-ethyl-5-
oxohexyl) Phthalate

CAS Number 679789-44-7[1] 40321-98-0[2]

Molecular Formula C₁₆H₁₆D₄O₅[1] C₁₆H₂₀O₅[2]

Molecular Weight 296.35 g/mol [1] 292.33 g/mol [2]

Synonyms

1,2-Benzene-3,4,5,6-d4-

dicarboxylic Acid Mono(2-ethyl-

5-oxohexyl) Ester[1]

MEOHP; 5-Oxo-MEHP[2]

Table 2: Physical and Chemical Properties (Non-deuterated)

Property Value Source

Boiling Point
478.7 °C at 760 mmHg

(Predicted)
[3][4]

Density 1.155 g/cm³ (Predicted) [3][4]

Refractive Index n20/D 1.516-1.518 [3][4]

Flash Point 174 °C [3]

Storage Temperature -20°C [5]

Solubility
Chloroform (Slightly), Hexanes

(Slightly), Methanol (Slightly)
[3]

Safety and Hazard Information
The safety information provided is primarily for the non-deuterated analogue, rac Mono(2-ethyl-

5-oxohexyl) Phthalate. Standard precautions for handling deuterated compounds should also

be observed.

Table 3: GHS Hazard Classification (Non-deuterated)
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Classification Hazard Statement Pictogram

Skin Irritation (Category 2) H315: Causes skin irritation. GHS07

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation.
GHS07

Data sourced from supplier safety information.

2.1. Handling and Storage

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate

personal protective equipment (PPE), including gloves and safety glasses.

Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is -20°C[5].

2.2. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water. Do not induce vomiting.

2.3. Toxicological Information

Specific quantitative toxicological data, such as LD50 values for rac Mono(2-ethyl-5-
oxohexyl) Phthalate-d4 or its non-deuterated form, are not readily available in the public

domain. However, as a metabolite of DEHP, its toxicological profile is linked to that of the

parent compound. Phthalates, as a class, are recognized as endocrine disruptors[6]. DEHP

and its metabolites have been associated with reproductive and developmental toxicity in

animal studies[6][7].

Metabolic Pathway
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rac Mono(2-ethyl-5-oxohexyl) Phthalate (MEOHP) is a secondary, oxidized metabolite of Di(2-

ethylhexyl) phthalate (DEHP). The metabolic pathway involves an initial hydrolysis of DEHP to

Mono(2-ethylhexyl) phthalate (MEHP), followed by oxidation to form MEOHP and other

metabolites[8][9][10][11][12].

Di(2-ethylhexyl) phthalate
(DEHP)

Mono(2-ethylhexyl) phthalate
(MEHP)

Hydrolysis
(Lipases)

rac Mono(2-ethyl-5-oxohexyl) Phthalate
(MEOHP)Oxidation

Mono(2-ethyl-5-hydroxyhexyl) phthalate
(MEHHP)

Oxidation

Glucuronide Conjugates

Click to download full resolution via product page

Metabolic pathway of Di(2-ethylhexyl) phthalate (DEHP) to its metabolites.

Experimental Protocols
The analysis of phthalate metabolites, including MEOHP, in biological matrices such as urine is

typically performed using High-Performance Liquid Chromatography coupled with Tandem

Mass Spectrometry (HPLC-MS/MS). The following is a representative protocol.

4.1. Objective

To quantify the concentration of rac Mono(2-ethyl-5-oxohexyl) Phthalate in human urine.

4.2. Materials and Reagents

rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4 (as internal standard)

β-glucuronidase

Ammonium acetate buffer

HPLC-grade water, acetonitrile, and methanol

Formic acid
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Solid-phase extraction (SPE) cartridges

4.3. Sample Preparation

Enzymatic Deconjugation: To 100 µL of urine, add an internal standard solution (rac
Mono(2-ethyl-5-oxohexyl) Phthalate-d4) and β-glucuronidase in an ammonium acetate

buffer. Incubate to deconjugate the glucuronidated metabolites[13].

Solid-Phase Extraction (SPE): Condition the SPE cartridge. Load the incubated urine

sample. Wash the cartridge to remove interferences. Elute the analytes with an appropriate

solvent (e.g., methanol or acetonitrile).

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a suitable mobile phase for HPLC analysis.

4.4. HPLC-MS/MS Analysis

HPLC System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column.

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization

(ESI) source operating in negative ion mode.

Detection: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product

ion transitions for both the analyte and the internal standard for quantification.

Table 4: Representative MRM Transitions

Compound Precursor Ion (m/z) Product Ion (m/z)

MEOHP 291.1 [To be determined empirically]

MEOHP-d4 295.1 [To be determined empirically]
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4.5. Workflow Diagram
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Workflow for the analysis of phthalate metabolites in urine by HPLC-MS/MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b126623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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